Cas no 90036-64-9 (Benzenepentadecanoic acid, 2-iodo-)

• Product Name: Benzenepentadecanoic acid, 2-iodo-
• CAS No: 90036-64-9
• MF: C₂₁H₃₃IO₂
• MW: 444.38999915123
• CID: 795869
• Update Time: 2024-02-02

Benzenepentadecanoic acid, 2-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenepentadecanoic acid, 2-iodo-

• Inchi： 1S/C21H33IO2/c22-20-17-14-13-16-19(20)15-11-9-7-5-3-1-2-4-6-8-10-12-18-21(23)24/h13-14,16-17H,1-12,15,18H2,(H,23,24)
• InChI Key： IBPKEXDFQZNTHQ-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCCCCC(O)=O)=CC=CC=C1I

Computed Properties

• Exact Mass: 444.153
• Monoisotopic Mass: 444.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5

Experimental Properties

• Density: 1.256
• Boiling Point: 509.4°C at 760 mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.537
• pka: 4.78±0.10(Predicted)